Cas no 14527-41-4 (1,3-thiazole-5-carboxylic acid)

1,3-thiazole-5-carboxylic acid Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid
• 1,3-Thiazole-5-carboxylic acid
• Thiazole-5-carboxylic acid
• AKOS BB-9162
• RARECHEM AL BE 1261
• Thiazole-5-carboxylic
• 5-Carboxy-1,3-thiazole
• 1,3-Thiazole-5-carboxyic acid
• Thiazole-5-carboxylicacid
• PubChem14533
• KSC177G9T
• YZVFSQQHQPPKNX-UHFFFAOYSA-N
• SBB065748
• RP00904
• TRA0055278
• AB15430
• VT101
• 1,3-thiazole-5-carboxylic acid
• DTXSID40162959
• BB 0259225
• FT-0637096
• AM20080343
• SCHEMBL40280
• AC-7398
• EINECS 238-545-3
• T2495
• AKOS001283243
• PS-5457
• Thiazole-5-carboxylic acid, AldrichCPR
• EN300-25461
• 14527-41-4
• MFCD03428539
• SY006027
• Z204146918
• GEO-02589
• 5-Thiazolecarboxylicacid
• CS-W003082
• W-200116
• Thiazole-5-carboxylic acid ,98%
• 1,3-Thiazole-5-carboxylic acid 97%
• NS00053893
• ALBB-013700
• DB-011659
• 5-THIAZOLECARBOXYLIC ACID
• THIAZOLE-5-CARBOXYLIC ACID
• 1,3-THIAZOLE-5-CARBOXYLIC ACID
• +Expand

• MDL： MFCD03428539
• InChIKey： YZVFSQQHQPPKNX-UHFFFAOYSA-N
• Inchi： 1S/C4H3NO2S/c6-4(7)3-1-5-2-8-3/h1-2H,(H,6,7)
• SMILES： S1C=NC=C1C(=O)O

Computed Properties

• Exact Mass: 128.98800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 128.988
• Heavy Atom Count: 8
• Complexity: 106
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 78.4

Experimental Properties

• LogP: 0.84130
• PSA: 78.43000
• Refractive Index: 1.61
• Boiling Point: 319.2°C at 760 mmHg
• Melting Point: 190-198°C
• Flash Point: 146.869 °C
• Color/Form: White to Yellow Solid
• Density: 1.5

1,3-thiazole-5-carboxylic acid Security Information

• Safety Term：S26-S36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

1,3-thiazole-5-carboxylic acid Customs Data

• HS CODE：2934100090
• Customs Data：

  China Customs Code:

  2934100090

  Overview:

  2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%